Cas no 12270-25-6 (Basic Red 51 (Technical Grade))

• Product Name: Basic Red 51 (Technical Grade)
• CAS No: 12270-25-6
• MF: C₁₃H₁₈ClN₅
• MW: 279.768520832062
• CID: 48909
• Update Time: 2026-05-14

Basic Red 51 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Basic Red 51
• C.I. BASIC RED 51
• Basacryl Red X-BL
• Maxilon Red M-RL
• Basic Red 51 (Technical Grade)

• Inchi： InChI=1S/C13H18N5.ClH/c1-16(2)12-7-5-11(6-8-12)14-15-13-17(3)9-10-18(13)4;/h5-10H,1-4H3;1H/q+1;/p-1
• InChI Key： NZDXSXLYLMHYJA-UHFFFAOYSA-M
• SMILES： [Cl-].CN(C1C=CC(/N=N/C2N(C)C=C[N+]=2C)=CC=1)C

Computed Properties

• Exact Mass: 260.9844

Experimental Properties

• PSA: 36.77

Basic Red 51 (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Basic Red 51 (Technical Grade)

Introduction to Basic Red 51 (Technical Grade) and Its Chemical Significance

Basic Red 51 (Technical Grade), with the CAS number 12270-25-6, is a widely utilized compound in the field of chemistry and biochemical applications. This compound, known for its vibrant color and versatile properties, has found extensive use in various industrial and research settings. The technical grade designation indicates that the product is manufactured for industrial applications, ensuring a certain level of purity and consistency suitable for large-scale processes.

The chemical structure of Basic Red 51 encompasses a complex blend of chromophores that contribute to its distinctive coloration. These chromophores are integral to its interaction with light, making it a valuable component in dye synthesis and colorimetric analyses. The compound's molecular formula and functional groups play a crucial role in its reactivity and stability, which are essential factors in its application across different sectors.

In recent years, Basic Red 51 has garnered attention in the field of pharmaceutical research due to its potential applications as a fluorescent marker. Studies have demonstrated its efficacy in cellular staining and imaging techniques, where its ability to emit light under specific wavelengths makes it an ideal candidate for high-resolution microscopy. This application has opened new avenues in understanding cellular processes and disease mechanisms at a molecular level.

The industrial significance of Basic Red 51 (Technical Grade) extends beyond pharmaceuticals. It is commonly employed in textile dyeing, ink manufacturing, and as a pH indicator in chemical laboratories. Its stability under various environmental conditions enhances its utility in these applications, ensuring consistent performance across different formulations. The technical grade specification ensures that the product meets stringent quality standards, making it reliable for large-scale manufacturing processes.

Recent advancements in synthetic chemistry have led to novel modifications of Basic Red 51, expanding its range of applications. Researchers have explored derivatives of this compound that exhibit enhanced solubility and improved lightfastness, making them more suitable for high-performance applications such as organic electronics and advanced materials science. These modifications highlight the compound's adaptability and potential for future innovations.

The environmental impact of using Basic Red 51 (Technical Grade) is another area of growing interest. Efforts have been made to develop more sustainable production methods that minimize waste and reduce energy consumption. Additionally, studies are ongoing to assess the biodegradability and ecological safety of this compound, ensuring that its use aligns with global environmental standards. Such initiatives underscore the commitment to responsible chemical management in industrial applications.

In conclusion, Basic Red 51 (Technical Grade), identified by the CAS number 12270-25-6, is a multifaceted compound with significant implications in both industrial and scientific domains. Its diverse applications, from pharmaceuticals to textiles, coupled with ongoing research into its properties and potential modifications, position it as a cornerstone in modern chemistry. As advancements continue to unfold, the role of this compound is expected to expand even further, driving innovation across multiple sectors.